4-(Dimethylsulfamoyl)-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]benzamide
• InChI: InChI=1S/C18H19F3N4O3S/c1-24(2)29(27,28)15-5-3-12(4-6-15)17(26)23-14-10-25(11-14)16-9-13(7-8-22-16)18(19,20)21/h3-9,14H,10-11H2,1-2H3,(H,23,26)
• InChI Key: YDCPQWMKQGTHPU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2CN(C2)C3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H19F3N4O3S
• Molecular Weight: 428.4 g/mol

Description

The compound contains several functional groups including a benzamide group, a dimethylsulfamoyl group, an azetidine ring, and a trifluoromethyl group on a pyridine ring. These groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The trifluoromethyl group on the pyridine ring could potentially influence the electronic properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the trifluoromethyl group is known to have significant electronegativity, which could make the compound a strong acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the trifluoromethyl group is known to lower the basicity of compounds.

Future Directions

The future directions for this compound would likely depend on its intended use and effectiveness. If it’s being developed as a pharmaceutical or agrochemical, future research could involve optimizing its synthesis, improving its effectiveness, and assessing its safety.